Cas no 2020677-23-8 (1-(2,3-dimethoxypropyl)azetidin-2-ylmethanamine)

• Product Name: 1-(2,3-dimethoxypropyl)azetidin-2-ylmethanamine
• CAS No: 2020677-23-8
• MF: C₉H₂₀N₂O₂
• MW: 188.267302513123
• CID: 6564241
• PubChem ID: 165608078
• Update Time: 2025-10-08

1-(2,3-dimethoxypropyl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethoxypropyl)azetidin-2-ylmethanamine
• [1-(2,3-dimethoxypropyl)azetidin-2-yl]methanamine
• EN300-1280726
• 2020677-23-8

• Inchi： 1S/C9H20N2O2/c1-12-7-9(13-2)6-11-4-3-8(11)5-10/h8-9H,3-7,10H2,1-2H3
• InChI Key： GECRVCNPNIXZJD-UHFFFAOYSA-N
• SMILES： O(C)C(COC)CN1CCC1CN

Computed Properties

• Exact Mass: 188.152477885g/mol
• Monoisotopic Mass: 188.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 47.7Ų

Additional information on 1-(2,3-dimethoxypropyl)azetidin-2-ylmethanamine

Research Briefing on 1-(2,3-dimethoxypropyl)azetidin-2-ylmethanamine (CAS: 202677-23-8): Recent Advances and Applications

1-(2,3-dimethoxypropyl)azetidin-2-ylmethanamine (CAS: 202677-23-8) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. This research briefing synthesizes the latest findings on the synthesis, pharmacological properties, and applications of this compound, providing a comprehensive overview for researchers and industry professionals.

The compound's azetidine ring, coupled with the dimethoxypropyl side chain, confers unique physicochemical properties that enhance its bioavailability and target specificity. Recent synthetic methodologies have focused on optimizing the yield and purity of 1-(2,3-dimethoxypropyl)azetidin-2-ylmethanamine, with advancements in catalytic asymmetric synthesis and green chemistry approaches. These innovations have facilitated its broader application in preclinical studies and high-throughput screening campaigns.

Pharmacological investigations have revealed that 1-(2,3-dimethoxypropyl)azetidin-2-ylmethanamine exhibits promising activity as a modulator of neurotransmitter receptors, particularly those involved in glutamatergic and dopaminergic signaling pathways. In vitro and in vivo studies have demonstrated its potential efficacy in models of Parkinson's disease and schizophrenia, with minimal off-target effects. Additionally, its structural flexibility has enabled the development of derivatives with enhanced blood-brain barrier penetration and metabolic stability.

Beyond neurological applications, recent research has explored the compound's utility in antimicrobial drug development. Its ability to disrupt bacterial cell wall synthesis and inhibit key enzymes in pathogenic microorganisms has positioned it as a candidate for combating antibiotic-resistant strains. Collaborative efforts between academic and industrial researchers have led to the identification of lead compounds derived from 1-(2,3-dimethoxypropyl)azetidin-2-ylmethanamine, which are currently undergoing optimization for clinical trials.

In conclusion, 1-(2,3-dimethoxypropyl)azetidin-2-ylmethanamine represents a promising scaffold for multifunctional drug discovery. Its unique chemical structure, coupled with recent advancements in synthesis and pharmacological profiling, underscores its potential to address unmet medical needs. Future research should focus on elucidating its mechanism of action at the molecular level and expanding its therapeutic applications through targeted derivatization. This briefing serves as a valuable resource for researchers seeking to leverage this compound in their own investigations.